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Compound of Interest

Compound Name: Amidosulfuron-13C2,d6

Cat. No.: B15140779 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Amidosulfuron-13C2,d6,

a crucial tool in the research and analysis of sulfonylurea herbicides. This document details its

properties, mechanism of action, and application in experimental settings, with a focus on

providing actionable protocols and data for professionals in the field.

Introduction to Amidosulfuron and its Isotopic
Variant
Amidosulfuron is a potent and selective sulfonylurea herbicide used for the control of a wide

range of broadleaf weeds. Its efficacy stems from the targeted inhibition of a key enzyme in

plant amino acid synthesis. For accurate quantification in complex matrices such as soil, water,

and biological tissues, a stable isotope-labeled internal standard is indispensable.

Amidosulfuron-13C2,d6 serves this critical role, enabling precise and reliable measurements

through isotope dilution mass spectrometry.[1]

Physicochemical Properties
A clear understanding of the physicochemical properties of Amidosulfuron-13C2,d6 is

fundamental for its effective use in research. The following table summarizes its key

characteristics.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15140779?utm_src=pdf-interest
https://www.benchchem.com/product/b15140779?utm_src=pdf-body
https://www.benchchem.com/product/b15140779?utm_src=pdf-body
https://www.medchemexpress.com/amidosulfuron-13c2-d6.html
https://www.benchchem.com/product/b15140779?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15140779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₇¹³C₂H₉D₆N₅O₇S₂ [2][3][4]

Molecular Weight 377.39 g/mol [2][3][4]

Appearance White to Off-White Solid [3]

Chemical Purity
>98% (Example value; refer to

Certificate of Analysis)
-

Isotopic Enrichment

>99% for ¹³C; >98% for D

(Example value; refer to

Certificate of Analysis)

-

Storage Conditions
Store at 4°C in a dry, dark

place.
-

Note: Chemical purity and isotopic enrichment values are typically provided in the Certificate of

Analysis from the supplier. The values presented here are for illustrative purposes.

Mechanism of Action: Inhibition of Acetolactate
Synthase
Amidosulfuron, like other sulfonylurea herbicides, exerts its phytotoxic effects by inhibiting the

enzyme acetolactate synthase (ALS). ALS is a critical enzyme in the biosynthetic pathway of

branched-chain amino acids (valine, leucine, and isoleucine) in plants and microorganisms.

The inhibition of ALS leads to a cascade of downstream effects, ultimately resulting in plant

death. The key steps in this signaling pathway are:

Uptake and Translocation: Amidosulfuron is absorbed by the roots and leaves of the plant

and translocated throughout the plant via the xylem and phloem.

Binding to ALS: Amidosulfuron binds to a specific site on the ALS enzyme, blocking the

access of its natural substrates (pyruvate or α-ketobutyrate).

Inhibition of Amino Acid Synthesis: The blockage of ALS activity leads to a rapid depletion of

the essential branched-chain amino acids.
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Cessation of Cell Division and Growth: Without these vital amino acids, protein synthesis

and cell division are halted, leading to the cessation of plant growth.

Phytotoxic Effects: The accumulation of toxic intermediates and the overall disruption of

metabolism result in visible symptoms of phytotoxicity, including chlorosis, necrosis, and

eventual plant death.
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Mechanism of Action of Amidosulfuron

Experimental Protocols: Quantification of
Amidosulfuron in Soil
The following protocol provides a detailed methodology for the extraction and quantification of

amidosulfuron from soil samples using Amidosulfuron-13C2,d6 as an internal standard.

Materials and Reagents
Amidosulfuron analytical standard

Amidosulfuron-13C2,d6 internal standard solution (e.g., 1 µg/mL in acetonitrile)

Acetonitrile (HPLC grade)

Water (HPLC grade)

Formic acid

Sodium chloride

Anhydrous magnesium sulfate

Primary secondary amine (PSA) sorbent

C18 sorbent

Centrifuge tubes (50 mL)

Syringe filters (0.22 µm)

LC-MS/MS system

Sample Preparation and Extraction
Spiking: Weigh 10 g of a homogenized soil sample into a 50 mL centrifuge tube. Spike the

sample with a known amount of Amidosulfuron-13C2,d6 internal standard solution.
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Extraction: Add 10 mL of acetonitrile to the soil sample. Vortex vigorously for 1 minute.

Salting out: Add 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride. Vortex

immediately for 1 minute.

Centrifugation: Centrifuge the sample at 4000 rpm for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE): Transfer the supernatant (acetonitrile layer) to a

new 15 mL centrifuge tube containing 150 mg of PSA and 900 mg of anhydrous magnesium

sulfate. Vortex for 30 seconds.

Centrifugation: Centrifuge at 4000 rpm for 5 minutes.

Filtration: Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for

LC-MS/MS analysis.

LC-MS/MS Analysis
LC Column: C18 column (e.g., 2.1 x 100 mm, 2.6 µm)

Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Acetonitrile with 0.1% formic acid

Gradient: A suitable gradient to separate amidosulfuron from matrix interferences.

Injection Volume: 5 µL

Ionization Mode: Electrospray Ionization (ESI), positive mode

MRM Transitions:

Amidosulfuron: Precursor ion > Product ion 1, Precursor ion > Product ion 2

Amidosulfuron-13C2,d6: Precursor ion > Product ion 1, Precursor ion > Product ion 2

Quantification
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The concentration of amidosulfuron in the soil sample is determined by calculating the peak

area ratio of the analyte to the internal standard and comparing it to a calibration curve

prepared with known concentrations of amidosulfuron and a constant concentration of the

internal standard.
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Experimental Workflow for Amidosulfuron Analysis in Soil

Sample Preparation

Sample Cleanup (d-SPE)

Analysis

1. Weigh 10g Soil Sample

2. Spike with Amidosulfuron-13C2,d6

3. Add Acetonitrile and Vortex

4. Add MgSO4 and NaCl

5. Centrifuge

6. Transfer Supernatant

7. Add PSA and MgSO4

8. Vortex

9. Centrifuge

10. Filter Supernatant

11. LC-MS/MS Analysis

12. Quantification
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Workflow for Amidosulfuron Analysis
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Data Presentation
The use of an isotopically labeled internal standard significantly improves the accuracy and

precision of quantification. Below is a sample data table illustrating the kind of results that can

be obtained.

Sample ID
Amidosulfuron
Peak Area

Amidosulfuron
-13C2,d6 Peak
Area

Peak Area
Ratio

Calculated
Concentration
(ng/g)

Blank ND 150,000 - ND

Standard 1 (1

ng/g)
10,000 148,000 0.0676 1.0

Standard 2 (5

ng/g)
52,000 152,000 0.3421 5.0

Standard 3 (10

ng/g)
105,000 149,000 0.7047 10.0

Soil Sample 1 35,000 151,000 0.2318 3.4

Soil Sample 2 78,000 147,000 0.5306 7.8

ND: Not Detected

Conclusion
Amidosulfuron-13C2,d6 is an essential tool for researchers and scientists studying

sulfonylurea herbicides. Its use as an internal standard in isotope dilution mass spectrometry

provides a robust and reliable method for the accurate quantification of amidosulfuron in

various environmental and biological matrices. The detailed protocols and understanding of its

mechanism of action provided in this guide will aid in the design and execution of rigorous

scientific studies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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